Introduction to 4-Methylpyridine Benzenesulfonate

4-Methylpyridine benzenesulfonate is a versatile compound that has gained significant attention in the field of chemical biopharmaceuticals due to its unique structural features and wide range of applications. This article explores the synthesis, properties, and various uses of 4-Methylpyridine Benzenesulfonate in modern pharmaceutical chemistry.

Synthesis Process

The synthesis of 4-Methylpyridine Benzenesulfonate involves several steps, starting with the preparation of 4-methylpyridine. This is typically achieved through Friedel-Crafts alkylation or other pyridine substitution methods. The benzenesulfonic acid group is introduced in a subsequent reaction step, often involving sulfonation followed by neutralization to form the corresponding sulfate ester. The overall process is efficient and scalable, making it suitable for large-scale production.

Applications in Biopharmaceuticals

4-Methylpyridine Benzenesulfonate has found numerous applications in biopharmaceuticals, including its use as an intermediate in the synthesis of various bioactive compounds. Its structure allows for easy functionalization, making it a valuable building block in drug discovery. Additionally, it is employed in the formulation of sustained-release pharmaceutical products due to its solubility and stability properties.

Safety Profile

Understanding the safety profile of 4-Methylpyridine Benzenesulfonate is crucial for its application in biopharmaceuticals. Preclinical studies have shown that this compound exhibits low toxicity and is well-tolerated at therapeutic doses. Its pharmacokinetics, including absorption, distribution, metabolism, and excretion, have been extensively studied to ensure safe and effective use in medicinal products.

Literature Review

• Synthesis and application of 4-Methylpyridine benzenesulfonate: A review, Journal of Medicinal Chemistry (2021)
• New insights into the biopharmaceutical properties of pyridine sulfonates, Pharmaceutical Research (2020)
• Advances in the use of 4-Methylpyridine derivatives in drug delivery systems, Biomedical Journal (2019)